Cas no 690689-63-5 (2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-cyclohexylacetamide)

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-cyclohexylacetamide is a synthetic organic compound featuring a 1,3,4-thiadiazole core functionalized with an amino group and a thioether-linked acetamide moiety. Its structural design combines a heterocyclic scaffold with a cyclohexyl substituent, offering potential utility in medicinal chemistry and agrochemical research. The presence of the thiadiazole ring enhances its stability and reactivity, while the amino group provides a site for further derivatization. The cyclohexyl moiety may contribute to improved lipophilicity, influencing bioavailability. This compound is of interest for applications in drug discovery, particularly as a building block for biologically active molecules, due to its balanced physicochemical properties and versatile reactivity.
2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-cyclohexylacetamide structure
690689-63-5 structure
Product Name:2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-cyclohexylacetamide
CAS No:690689-63-5
MF:C10H16N4OS2
MW:272.390238761902
CID:3079308
PubChem ID:886847
Update Time:2025-06-30

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-cyclohexylacetamide
    • Cambridge id 7146359
    • CHEMBL1870699
    • AKOS000209763
    • 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-cyclohexyl-acetamide
    • CS-0326633
    • HMS2299L09
    • 690689-63-5
    • STK074484
    • 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-cyclohexylacetamide
    • HMS1691N21
    • MLS000528712
    • SMR000121187
    • MDL: MFCD01808165
    • Inchi: 1S/C10H16N4OS2/c11-9-13-14-10(17-9)16-6-8(15)12-7-4-2-1-3-5-7/h7H,1-6H2,(H2,11,13)(H,12,15)
    • InChI Key: PMGABMZHRIXEGY-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(N)S1)CC(NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 272.07655349Da
  • Monoisotopic Mass: 272.07655349Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 134Ų

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-cyclohexylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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